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For Researchers, Scientists, and Drug
Development Professionals

(R)-3-Aminopiperidine dihydrochloride is a chiral heterocyclic compound of significant
interest in the pharmaceutical industry.[1][2][3] Its stereospecific structure makes it a crucial
building block for the synthesis of complex, biologically active molecules, most notably in the
development of novel therapeutics.[2] This guide provides a comprehensive overview of its
chemical structure, stereochemistry, physicochemical properties, and key applications.

Chemical Structure and Stereochemistry

(R)-3-Aminopiperidine dihydrochloride consists of a saturated six-membered piperidine ring
with an amino group (-NHz) substituted at the third carbon atom. The designation "(R)" refers to
the absolute configuration at this chiral center, C3, according to the Cahn-Ingold-Prelog priority
rules. This specific spatial arrangement is critical for its role in asymmetric synthesis and for the
efficacy of the final pharmaceutical products derived from it.[4]

The compound is supplied as a dihydrochloride salt, which means that both the primary amine
at the C3 position and the secondary amine within the piperidine ring are protonated, each
associated with a chloride ion. This salt form enhances the compound's stability and solubility
in aqueous media.[2][5]
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o |[UPAC Name: (3R)-piperidin-3-amine;dihydrochloride[1][6]

e Synonyms: (R)-(-)-3-Piperidinamine Dihydrochloride, (3R)-3-Piperidinamine
Dihydrochloride[7][8]

e CAS Number: 334618-23-4[1][9]
e Molecular Formula: CsH14Cl2N2[6][9]
e Molecular Weight: 173.08 g/mol [9]

2D structure of (R)-3-Aminopiperidine Dihydrochloride.

Physicochemical Properties

The physical and chemical properties of (R)-3-Aminopiperidine dihydrochloride are
summarized below. These characteristics are essential for its handling, storage, and application
in synthetic chemistry.

Property Value Reference(s)

White to off-white or light
Appearance _ [4][7][10]
yellow powder/solid.

Melting Point 190-195 °C; 206.0 to 210.0 °C [7]

Solubility Good solubility in water. [2][4]

) o -1.0 to -3.0 deg (c=1, H20);
Optical Activity [a]/D [7]
-2.040.5° (c=1, H20)

Purity (Assay) >95%, >97.0%, =98.0% (GC) [7]

SMILES String N[C@H]1CNCCCL1.Cl.Cl [9]
GGPNYXIOFZLNKW-

INChl Key

ZJIMSODOSA-N

Applications in Drug Development
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(R)-3-Aminopiperidine dihydrochloride is a versatile chiral building block primarily used as a
key intermediate in the synthesis of pharmaceuticals.[2][4]

o DPP-IV Inhibitors: Its most prominent application is in the synthesis of Dipeptidyl Peptidase
IV (DPP-IV) inhibitors, such as Alogliptin, a drug used to treat type 2 diabetes.[1][3][4] The
specific (R)-stereochemistry is crucial for the drug's efficacy.[4]

o Neurological Disorders: The compound is utilized in the development of potential treatments
for neurological disorders.[2]

e Oncology: It has applications in the synthesis of anti-cancer agents.[2]

o General Organic Synthesis: Its structure allows for the efficient creation of complex
molecules with high specificity, making it a valuable tool in broader medicinal chemistry
research.[2]
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Synthesis Workflow

(R)-3-aminopiperidin-2-one HCI
in THF

LiAIH4 in THF

(1.5-2.0 equiv.)

N LT

Mix at 10-45°C

:

Heat at 45-70°C

:

Reaction Quench &
Work-up

(R)-3-Aminopiperidine
(REEEEERE))

Admix with conc. HCI

(R)-3-Aminopiperidine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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